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Compound of Interest

Compound Name: 8-Chloro-arabinoadenosine

Cat. No.: B15583870 Get Quote

Essential Safety and Handling of 8-Chloro-
arabinoadenosine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety, operational, and

disposal information for 8-Chloro-arabinoadenosine, a purine nucleoside analogue with

potential antitumor activity.[1] Given its mechanism of action, which involves the inhibition of

DNA synthesis and induction of apoptosis, it is prudent to handle this compound with the same

precautions as other cytotoxic agents.[1]

Hazard Classification and Safety Precautions
8-Chloro-arabinoadenosine is classified as a hazardous substance. One Safety Data Sheet

(SDS) indicates it is harmful if swallowed or inhaled, causes skin and serious eye irritation, and

may cause respiratory irritation.[2] However, another SDS does not classify the substance as

hazardous according to the Globally Harmonized System (GHS).[3] Due to this conflicting

information and the compound's cytotoxic potential, a conservative approach to handling is

strongly recommended.

Hazard Identification and Precautionary Statements:[2]
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Hazard Class GHS Code Precautionary Statement

Acute toxicity, oral (Category

4)
H302 Harmful if swallowed.

Skin corrosion/irritation

(Category 2)
H315 Causes skin irritation.

Serious eye damage/eye

irritation (Category 2A)
H319 Causes serious eye irritation.

Acute toxicity, inhalation

(Category 4)
H332 Harmful if inhaled.

Specific target organ toxicity,

single exposure (Category 3)
H335

May cause respiratory

irritation.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment regimen is critical to mitigate the risks of

exposure. The following PPE is recommended for handling 8-Chloro-arabinoadenosine,

based on guidelines for cytotoxic drugs.[4][5][6]

Recommended Personal Protective Equipment:
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Body Part Recommended Protection Specifications

Hands Double gloves

Use chemotherapy-tested

nitrile gloves. The outer glove

should be disposed of

immediately after handling the

compound.[4][7]

Body Protective Gown

A disposable, fluid-resistant

gown with long sleeves and

tight-fitting cuffs.[4][6]

Eyes/Face
Safety Goggles and Face

Shield

Wear safety goggles and a full-

face shield to protect against

splashes.[4][6]

Respiratory Respirator or Surgical Mask

For handling powders or when

there is a risk of aerosol

generation, a fit-tested N95

respirator or higher is

recommended.[6][8] A surgical

mask may be sufficient for

handling solutions in a

biological safety cabinet to

prevent contamination of the

sterile field.[4]

Feet Shoe Covers

Disposable shoe covers

should be worn in the handling

area.[4]

Operational and Disposal Plans
Handling and Preparation:

All handling of 8-Chloro-arabinoadenosine powder should be conducted in a designated

area, preferably within a certified biological safety cabinet (BSC) or a containment ventilated

enclosure to minimize inhalation exposure.[2][4]
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Avoid the generation of dust.[2][9]

Do not eat, drink, or smoke in the handling area.[2]

After handling, wash hands thoroughly with soap and water.[2][9]

Spill Management:

In the event of a spill, immediately secure the area to prevent further contamination.[6]

Don appropriate PPE, including a respirator, before cleaning the spill.[6][8]

Use a spill kit containing absorbent materials to contain and clean up the spill.[6]

All materials used for cleaning, including contaminated PPE, must be disposed of as

cytotoxic waste.[6]

Disposal:

All waste contaminated with 8-Chloro-arabinoadenosine, including unused product,

contaminated labware, and PPE, must be disposed of as cytotoxic waste.[6]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[2] Contaminated materials should be placed in clearly labeled, sealed containers for

disposal.[6]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of 8-Chloro-
arabinoadenosine in a laboratory setting.
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Caption: Workflow for Safe Handling of 8-Chloro-arabinoadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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